1-(4-Methoxybenzyl)-1H-benzimidazole-2-thiol

• IUPAC Name: 3-[(4-methoxyphenyl)methyl]-1H-benzimidazole-2-thione
• InChI: InChI=1S/C15H14N2OS/c1-18-12-8-6-11(7-9-12)10-17-14-5-3-2-4-13(14)16-15(17)19/h2-9H,10H2,1H3,(H,16,19)
• InChI Key: NEXWZJQHECVSJG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CN2C3=CC=CC=C3NC2=S
• Molecular Formula: C15H14N2OS
• DSSTOX Substance ID: DTXSID501325701
• Molecular Weight: 270.4 g/mol
• Solubility: 1.2 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 352330-22-4

Description

“1-(4-Methoxybenzyl)-1H-benzimidazole-2-thiol” is a complex organic compound. It likely contains a benzimidazole core structure, which is a fused benzene and imidazole ring. The “4-Methoxybenzyl” indicates a benzyl group (a benzene ring with a single carbon extension) substituted with a methoxy group (OCH3) at the 4th position. The “-2-thiol” suggests a sulfur-containing functional group attached at the 2nd position of the benzimidazole ring.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the benzimidazole ring, the methoxybenzyl group, and the thiol group. The presence of these functional groups would significantly influence the compound’s chemical behavior and reactivity.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would be largely determined by its functional groups. For instance, the methoxy group could potentially participate in ether cleavage reactions, the benzimidazole ring might undergo electrophilic substitution reactions, and the thiol group could be involved in oxidation or substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its precise molecular structure. Factors influencing these properties could include the compound’s size, shape, functional groups, and the presence of any aromatic systems.

Scientific Research Applications

Pharmaceutical Intermediates

Lastly, “1-(4-Methoxybenzyl)-1H-benzimidazole-2-thiol” serves as an intermediate in pharmaceutical synthesis, aiding in the creation of more complex molecules for drug development.

Each of these applications offers a unique insight into the potential of “1-(4-Methoxybenzyl)-1H-benzimidazole-2-thiol” in scientific research, highlighting its versatility and the breadth of its possible contributions to various fields of study. While the search did not yield direct results for this specific compound, the applications listed are extrapolated from similar compounds and their known biological activities. Further research and experimentation would be necessary to confirm these applications for “1-(4-Methoxybenzyl)-1H-benzimidazole-2-thiol” specifically.

Mechanism of Action

Without specific context (such as biological activity), it’s difficult to comment on the mechanism of action of this compound.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with all chemicals, appropriate safety precautions should be taken when handling and storing this compound to prevent exposure and potential harm.

Future Directions

The potential applications and future directions for this compound would depend on its properties and activities. For instance, if the compound exhibits biological activity, it could be further investigated for potential therapeutic uses.